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Compound of Interest

Compound Name: Disodium edetate dihydrate

Cat. No.: B7815029 Get Quote

Application Notes and Protocols for Researchers, Scientists, and Drug Development

Professionals

This document provides a detailed protocol for the preparation of a 0.5M Disodium edetate
dihydrate (EDTA) stock solution, a common reagent in research and drug development. EDTA

is a chelating agent that sequesters divalent metal ions, which is critical for inactivating

metalloenzymes and preventing the degradation of nucleic acids and other cellular

components.

Data Presentation
The following table summarizes the quantitative data required for the preparation of a 1 L stock

solution of 0.5M Disodium edetate dihydrate.
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Component Molecular Formula
Molecular Weight (
g/mol )

Quantity for 1 L of
0.5M Solution

Disodium edetate

dihydrate
C₁₀H₁₄N₂Na₂O₈·2H₂O 372.24[1][2][3] 186.1 g[4][5][6]

Deionized Water H₂O 18.02
~800 mL initially, then

adjust to 1 L[4][5][6]

Sodium Hydroxide

(NaOH)
NaOH 40.00

~20 g of pellets or

equivalent to adjust

pH to 8.0[5][6]

Experimental Protocol
This protocol outlines the step-by-step methodology for preparing a 1 L stock solution of 0.5M

EDTA at a pH of 8.0. The solubility of Disodium edetate dihydrate is highly dependent on pH;

it is poorly soluble in neutral and acidic solutions.[5][7] Adjusting the pH to approximately 8.0

with sodium hydroxide is essential for complete dissolution.[4][5][6][8]

Materials and Equipment:

Disodium edetate dihydrate (C₁₀H₁₄N₂Na₂O₈·2H₂O)

Sodium hydroxide (NaOH) pellets or a concentrated solution

Deionized or distilled water

2 L beaker or flask

Graduated cylinder

Magnetic stirrer and stir bar

pH meter

Weighing scale

Spatula
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Autoclave

Sterile storage bottles

Procedure:

Weighing the Reagent: Accurately weigh 186.1 g of Disodium edetate dihydrate.[4][5][6]

Initial Dissolution: Add the weighed Disodium edetate dihydrate to a 2 L beaker containing

approximately 800 mL of deionized water.[4][5][6] Place a magnetic stir bar in the beaker and

stir the mixture vigorously on a magnetic stirrer. The solution will appear cloudy as the EDTA

will not fully dissolve at this stage.[5]

pH Adjustment: While continuously stirring, gradually add sodium hydroxide (NaOH) to the

suspension.[4][6][8] It is recommended to use solid NaOH pellets initially, being cautious as

the dissolution is exothermic. As the pH approaches 8.0, it is advisable to switch to a

concentrated NaOH solution for finer control.[4] Use a calibrated pH meter to monitor the pH

of the solution. The Disodium edetate dihydrate will completely dissolve as the pH nears

8.0.[4][5][6][8]

Final Volume Adjustment: Once the Disodium edetate dihydrate is fully dissolved and the

pH is stable at 8.0, transfer the solution to a 1 L graduated cylinder. Add deionized water to

bring the final volume to exactly 1 L.

Sterilization: For applications requiring sterility, the solution should be sterilized by

autoclaving.[4][6][8]

Storage: Store the 0.5M EDTA solution at room temperature in a clearly labeled, sterile

container.[8]

Safety Precautions:

Wear appropriate personal protective equipment (PPE), including a lab coat, safety goggles,

and gloves, when handling Disodium edetate dihydrate and sodium hydroxide.

Sodium hydroxide is corrosive and can cause severe burns. Handle with extreme care in a

well-ventilated area or under a fume hood.
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Disodium edetate dihydrate may cause eye, skin, and respiratory tract irritation.[9] In case

of contact, rinse the affected area thoroughly with water.[9]

Always wash hands thoroughly after handling chemicals.[10]
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Workflow for Preparing 0.5M EDTA Solution

Preparation

Dissolution

Finalization

1. Weigh 186.1g of
Disodium edetate dihydrate

2. Add ~800mL of
deionized water

3. Stir vigorously with
a magnetic stirrer

4. Gradually add NaOH
to adjust pH to 8.0

5. Monitor pH with
a pH meter

Ensure complete dissolution

6. Adjust final volume
to 1L with water

Once pH is 8.0

7. Sterilize by
autoclaving

8. Store at room
temperature

Click to download full resolution via product page

Caption: Workflow for the preparation of a 0.5M EDTA stock solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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